Cas no 2229163-10-2 (methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate)

• Product Name: methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate
• CAS No: 2229163-10-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6235456
• PubChem ID: 165971655
• Update Time: 2025-11-06

methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate
• EN300-1799454
• 2229163-10-2

• Inchi： 1S/C12H14O4/c1-12(2,7-13)8-4-5-10(14)9(6-8)11(15)16-3/h4-7,14H,1-3H3
• InChI Key： JGUKBSZHJCSGFE-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate

Comprehensive Overview of Methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate (CAS No. 2229163-10-2)

Methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate (CAS No. 2229163-10-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and material science. This ester derivative, characterized by its unique hydroxybenzoate core and methyl-oxopropan side chain, exhibits versatile chemical properties that make it valuable for various applications. Its molecular structure, which includes a benzoate ester and a ketone functional group, allows it to participate in diverse synthetic pathways, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate has surged due to its potential role in skincare formulations and anti-aging products. The compound's hydroxyl group contributes to its antioxidant properties, aligning with the growing consumer preference for natural and sustainable ingredients. Studies have explored its efficacy in neutralizing free radicals, a key factor in addressing oxidative stress, a common concern in modern dermatology. Additionally, its ester linkage enhances stability, making it suitable for long-term storage in cosmetic products.

From a synthetic chemistry perspective, CAS No. 2229163-10-2 serves as a valuable intermediate in the production of more complex molecules. Its ketone moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. Researchers have investigated its use in polymer chemistry, where it acts as a cross-linking agent or a monomer for biodegradable materials. This aligns with the global push toward green chemistry and sustainable manufacturing, topics frequently searched by professionals in the field.

The compound's nomenclature, methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate, reflects its structural complexity. Breaking it down, the "methyl benzoate" segment indicates the ester formed from methanol and benzoic acid, while the "2-hydroxy" and "2-methyl-1-oxopropan-2-yl" substituents highlight its functional diversity. Such detailed naming conventions are critical for accurate chemical database searches and patent filings, areas where precision is paramount.

In the context of drug discovery, methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate has been explored for its potential bioactivity. Preliminary studies suggest interactions with enzymatic pathways, though further research is needed to validate its therapeutic applications. This aligns with the increasing interest in small-molecule drugs and targeted therapies, which dominate current pharmaceutical trends. The compound's lipophilic nature also makes it a candidate for drug delivery systems, particularly in enhancing bioavailability.

Environmental considerations are another hotspot for discussions around CAS No. 2229163-10-2. Its biodegradability and ecological impact are under scrutiny, as industries strive to meet EPA regulations and REACH compliance. Analytical methods such as HPLC and GC-MS are commonly employed to assess its persistence in ecosystems, addressing queries frequently raised by environmental scientists and regulatory bodies.

In summary, methyl 2-hydroxy-5-(2-methyl-1-oxopropan-2-yl)benzoate (CAS No. 2229163-10-2) is a multifaceted compound with applications spanning cosmetics, pharmaceuticals, and materials science. Its structural features, including the hydroxybenzoate and ketone groups, underpin its versatility, while ongoing research continues to uncover new potentials. As industries evolve toward sustainability and precision, this compound is poised to remain a topic of relevance and innovation.